N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine

• IUPAC Name: N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine
• InChI: InChI=1S/C9H12N4S/c1-6-5-13-9(11-6)14-8(12-13)10-4-7-2-3-7/h5,7H,2-4H2,1H3,(H,10,12)
• InChI Key: JDDKQCJXQLDTOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=N1)SC(=N2)NCC3CC3
• Molecular Formula: C9H12N4S
• Molecular Weight: 208.29 g/mol

Description

N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine is a chemical compound that has been studied extensively in the field of medicinal chemistry. It is a heterocyclic compound that contains a thiadiazole ring, which has been found to exhibit a range of interesting biological properties. In

Mechanism of Action

The mechanism of action of N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or signaling pathways in cells. It may also interact with specific receptors in the body to produce its effects.
Biochemical and Physiological Effects:
N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, reduce inflammation, and inhibit the growth of certain bacteria. In addition, it has been shown to have a protective effect on certain organs such as the liver and kidneys.

Advantages and Limitations for Lab Experiments

One advantage of using N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine in lab experiments is its potential therapeutic applications. It has been found to exhibit a range of interesting biological properties, which make it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to investigate its effects.

Future Directions

There are a number of future directions for research on N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine. One area of interest is its potential use as a therapeutic agent in cancer treatment. It has been found to exhibit anti-cancer properties, and further research is needed to determine its efficacy and safety in this context. Another area of interest is its potential use as a diagnostic tool for certain diseases. It has been investigated for its ability to detect specific biomarkers in the body, and further research is needed to determine its diagnostic potential. Finally, further research is needed to fully understand the mechanism of action of N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine, which will help to guide future research and development efforts.

Synthesis Methods

The synthesis of N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine has been reported in the literature. One method involves the reaction of 6-methyl-2-nitroimidazo[2,1-b][1,3,4]thiadiazole with cyclopropylmethylamine in the presence of a reducing agent such as iron powder. The resulting compound is then reduced using palladium on carbon to yield N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine.

Scientific Research Applications

N-(cyclopropylmethyl)-6-methylimidazo[2,1-b][1,3,4]thiadiazol-2-amine has been studied for its potential use as a therapeutic agent in a range of diseases. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, it has been investigated for its potential use as a diagnostic tool for certain diseases.